Cas no 2035036-34-9 ((2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035036-34-9
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 5337137
• Update Time: 2025-07-22

(2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• (E)-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C16H15N3OS2/c20-16(5-4-14-3-1-9-22-14)17-11-15(13-6-10-21-12-13)19-8-2-7-18-19/h1-10,12,15H,11H2,(H,17,20)/b5-4+
• InChI Key： MBBROBBXFJCSNW-SNAWJCMRSA-N
• SMILES： S1C=CC(=C1)C(CNC(/C=C/C1=CC=CS1)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 2.7
• Topological Polar Surface Area: 103

Additional information on (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 2035036-34-9 and Product Name: (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide

This compound, identified by the CAS number 2035036-34-9, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. The product name, (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide, provides a detailed insight into its chemical composition, highlighting its intricate arrangement of heterocyclic rings and functional groups.

The presence of pyrazole and thiophene rings in this compound suggests potential biological activities that are often explored in medicinal chemistry. Pyrazole derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antiviral effects. On the other hand, thiophene-based compounds have been extensively studied for their role in various therapeutic applications, such as anticancer and antifungal treatments.

Recent advancements in the field of drug discovery have emphasized the importance of multi-targeted approaches to develop more effective therapeutic agents. The compound in question exhibits a structural design that could potentially interact with multiple biological targets, making it a promising candidate for further investigation. The (2E)-configuration of the prop-2-enamide moiety adds an additional layer of complexity, which may contribute to its unique pharmacological profile.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for the development of novel drugs. The combination of pyrazole and thiophene units creates a versatile platform that can be modified to enhance specific biological activities. For instance, the introduction of additional functional groups or the alteration of existing ones could fine-tune the compound's interactions with biological targets, leading to improved efficacy and reduced side effects.

In vitro studies have begun to uncover the biological potential of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. These findings are particularly exciting because they align with current trends in drug development, which prioritize compounds that can modulate multiple disease pathways simultaneously.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These synthetic strategies not only highlight the synthetic prowess of the research team but also demonstrate the feasibility of producing such intricate molecules on a larger scale.

As research continues, it is expected that more detailed information about the pharmacological properties of this compound will emerge. Preclinical studies will be crucial in evaluating its safety and efficacy before it can be considered for clinical trials. The results from these studies will provide valuable insights into its potential therapeutic applications and help guide future development efforts.

The impact of this compound extends beyond its immediate biological activities. It serves as a testament to the power of computational chemistry and molecular modeling in identifying promising drug candidates. By leveraging these tools, researchers can predict how different structural modifications might affect a compound's biological behavior, thereby accelerating the drug discovery process.

In conclusion, the compound with CAS number 2035036-34-9 and its product name (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in pharmaceutical research. Its unique structure and potential biological activities make it a compelling candidate for further investigation. As more data becomes available, it is likely that this compound will play a crucial role in the development of novel therapeutic agents.